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Compound of Interest

Compound Name: 5-Hexen-3-one

Cat. No.: B3050204

For researchers and scientists engaged in drug development and other laboratory research,
the responsible management of chemical waste is a cornerstone of laboratory safety and
environmental stewardship. This guide provides a comprehensive, step-by-step protocol for the
proper disposal of 5-Hexen-3-one, a flammable and potentially hazardous ketone. Adherence
to these procedures is crucial for ensuring a safe laboratory environment and maintaining
regulatory compliance.

Immediate Safety and Hazard Information

5-Hexen-3-one is classified as a hazardous substance. It is a flammable liquid and vapor that
can be harmful if swallowed and may cause skin and eye irritation.[1] It is imperative to handle
this chemical in a well-ventilated area, away from heat, sparks, open flames, and hot surfaces.
[1][2] The use of explosion-proof equipment is also recommended.[1][2] When handling 5-
Hexen-3-one, appropriate personal protective equipment (PPE), including chemical-resistant
gloves, and eye and face protection, is mandatory.[1][3]

Quantitative Hazard and Physical Properties

For quick reference, the key hazard classifications and physical properties of 5-Hexen-3-one
and similar ketones are summarized below. This information is critical for a proper risk
assessment before handling and disposal.
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Property Data Reference

H226, H302, H315, H319,
GHS Hazard Codes [1]
H335

Flammable liquid and vapor,

Harmful if swallowed, Causes
Description skin irritation, Causes serious [1]

eye irritation, May cause

respiratory irritation

Flash Point 22°C/71.6 °F [2]
Boiling Point 127 -129°C/260.6 - 264.2 °F  [2]
Specific Gravity 0.84 g/lcm?3 [2]
Vapor Pressure 23 hPa @ 20 °C [2]

Step-by-Step Disposal Protocol

The mandated and primary method for the disposal of 5-Hexen-3-one is through an approved
hazardous waste disposal facility.[1] Disposing of this chemical down the drain or in regular
trash is strictly prohibited.[1]

1. Waste Collection and Segregation:

» Designated Waste Container: All waste containing 5-Hexen-3-one should be collected in a
designated, compatible container.[4] The original container, if in good condition, can be used.
[4] Ensure the container is not made of a material that will react with the ketone.

e Avoid Mixing Waste Streams: Do not mix 5-Hexen-3-one waste with other types of chemical
waste, especially incompatible materials.[4][5] For instance, ketones are flammable and
should be kept separate from oxidizers. Segregating waste streams can also reduce
disposal costs.[6][7] Halogenated and non-halogenated solvents should be collected in
separate containers.[5][8]

2. Proper Labeling:
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o Clear Identification: The waste container must be clearly labeled with the words "Hazardous
Waste" and the full chemical name, "5-Hexen-3-one".[4][8] Avoid using chemical formulas or
abbreviations.[8]

e Hazard Symbols: Include the relevant hazard symbols for flammability and irritation.[1]

o Composition: If the waste is a mixture, list all components and their approximate
percentages.[8]

3. Storage in a Satellite Accumulation Area (SAA):

e Designated Area: Hazardous waste must be stored in a designated Satellite Accumulation
Area (SAA) near the point of generation.[4][9] This area should be clearly marked.

o Container Integrity: Waste containers must be kept in good condition and tightly sealed at all
times, except when adding waste.[4] This prevents evaporation and spills.

e Segregation in Storage: Within the SAA, ensure that incompatible waste types are
segregated. For example, store acids and bases separately.[9]

4. Arranging for Disposal:

o Contact Environmental Health and Safety (EHS): Once the waste container is full, or if it has
been in the SAA for up to one year, contact your institution's Environmental Health and
Safety (EHS) department to arrange for pickup and disposal.[9]

o Professional Disposal: The waste will be handled by a licensed hazardous waste disposal
company.[7] The ultimate disposal methods may include incineration, where the solvent can
be used as a secondary fuel source, or other treatment processes to render the waste non-
hazardous.[7]

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of 5-Hexen-3-one from the laboratory setting to its final management.
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Workflow for the proper disposal of 5-Hexen-3-one.
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By adhering to these detailed procedures, laboratory personnel can ensure the safe and
compliant disposal of 5-Hexen-3-one, contributing to a secure research environment and the
protection of our ecosystem.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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